Cas no 80003-85-6 (Benzoic acid, 3,4-dihydroxy-, dodecyl ester)

• Product Name: Benzoic acid, 3,4-dihydroxy-, dodecyl ester
• CAS No: 80003-85-6
• MF: C₁₉H₃₀O₄
• MW: 322.439106464386
• CID: 706494
• PubChem ID: 10064742
• Update Time: 2025-04-19

Benzoic acid, 3,4-dihydroxy-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-dihydroxy-, dodecyl ester
• dodecyl 3,4-dihydroxybenzoate
• DTXSID10435086
• CHEMBL444441
• 3,4-Dihydroxybenzoic acid dodecyl ester
• SCHEMBL4960394
• 80003-85-6

• Inchi： 1S/C19H30O4/c1-2-3-4-5-6-7-8-9-10-11-14-23-19(22)16-12-13-17(20)18(21)15-16/h12-13,15,20-21H,2-11,14H2,1H3
• InChI Key： ARMHHBJSMKGRPM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)O)O)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 322.21440943g/mol
• Monoisotopic Mass: 322.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 66.8Ų